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Compound of Interest

Compound Name: 4-Phenoxybutyl chloride

Cat. No.: B1359944

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for 4-
Phenoxybutyl chloride (CAS No. 2651-46-9). The information has been compiled from
various chemical supplier safety data sheets and databases to ensure a thorough
understanding of the potential hazards, handling precautions, and emergency procedures. It is
critical to note that a comprehensive, officially published Safety Data Sheet (SDS) with
complete toxicological and ecological data is not readily available in the public domain.
Therefore, this guide is based on the accessible information, and a conservative approach to
handling this chemical is strongly recommended.

Core Safety & Physical Data

The following tables summarize the known physical, chemical, and safety information for 4-
Phenoxybutyl chloride.

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Chem-Impex[1], Matrix
CAS Number 2651-46-9 S
Scientific[2][3]
Chem-Impex[1], Matrix
Molecular Formula C10H13CIO S
Scientific[2][3]
] Chem-Impex[1], Matrix
Molecular Weight 184.67 g/mol S
Scientific[2][3]
Light yellow to brown clear TCI Chemicals,
Appearance - i
liquid ChemicalBook[4]
N ) 147 °C @ 12 mm Hg; 135-138 ChemicalBook[4], Matrix
Boiling Point S
°C @ 12 Torr Scientific[3]
) 1.068 g/mL at 25 °C; 1.09 ChemicalBook[4], Matrix
Density D
g/mL Scientific[3]
Refractive Index n20/D 1.522 ChemicalBook[4]

Flash Point

>230 °F (>110 °C)

ChemicalBook[4], Matrix
Scientific[3]

Storage Temperature

0-8°C; Room Temperature
(cool and dark place, <15°C

recommended)

Chem-Impex[1], TCI

Chemicals

Synonyms

(4-Chlorobutoxy)benzene, 4-
Chlorobutyl phenyl ether

Chem-Impex[1], TCI

Chemicals

Table 2: Hazard Identification and GHS Classification
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Hazard Class GHS Pictogram Signal Word Hazard Statement
Skin )
. I i H315: Causes skin
Corrosion/Irritation, GHSO07 Warning o
irritation
Category 2
Skin Sensitization, ] H317: May cause an
GHSO07 Warning . . .
Category 1 allergic skin reaction
Serious Eye )
o H318: Causes serious
Damage/Eye Irritation, GHS05 Danger
eye damage
Category 1
Specific Target Organ

Toxicity — Single
. ) H335: May cause
Exposure; Respiratory  GHSO07 Warning ) o
o respiratory Irritation
Tract Irritation,

Category 3

Source: ChemicalBook[4]

Hazard and Precautionary Visualization

The following diagram illustrates the relationship between the identified hazards and the
necessary precautionary measures.
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Precautionary Statements

P310
Immediately call a POISON CENTER or doctor/physician

Identified Hazards

P305+P351+P338

H318
IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

Causes serious eye damage

H335 _ P261
May cause respiratory irritation & Avoid breathing mist/vapours/spray

P280
Wear protective gloves/clothing/eye protection/face protection

H317
May cause an allergic skin reaction

H315 P333+P313
Causes skin irritation |f skin irritation or rash occurs: Get medical advice/attention
P272
Contaminated work clothing should not be allowed out of the workplace,

P264
Wash hands and skin thoroughly after handling

P302+P352
|F ON SKIN: Wash with plenty of soap and water

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Statement Relationships.
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Experimental Protocols and Methodologies

Detailed experimental protocols for the toxicological and ecotoxicological properties of 4-
Phenoxybutyl chloride are not available in the public domain based on the conducted search.
Chemical suppliers note that the toxicological properties have not been fully investigated[2].
The GHS classifications provided are likely based on data from similar chemical structures or
internal studies that have not been publicly disclosed. Researchers should handle this
compound with the assumption that it is potently irritating and sensitizing until more
comprehensive data becomes available.

Safe Handling and Emergency Procedures

Given the known hazards of 4-Phenoxybutyl chloride, a strict adherence to safety protocols is
mandatory. The following workflow outlines the essential steps for handling this chemical in a
laboratory setting.
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Pre-Handling

@eview SDS & Technical Guida

Identify Hazards:

- Skin/Eye Irritant
- Skin Sensitizer
- Respiratory Irritant

\4
Prepare Engineering Controls:
- Chemical Fume Hood
- Eyewash Station & Safety Shower Access

Personal Protectiv# Equipment (PPE)

Immediately wash with soap and water.
Seek medical attention if irritation/rash develops

Absorb with inert material and dispose of as hazardous waste,
/

Emergency Response

Skin Contact:

Eye Contact:
Rinse with water for 15 mins.
Immediately seek medical attention

Inhalation:
Move to fresh air.
Seek medical attention

Spill:

Wear Chemical Safety Goggles & Face Shield

Wear Chemical-Resistant Gloves (e.qg., Nitrile)

Wear a Lab Coat & Closed-Toe Shoes

Handling & Storage

Handle exclusively in a chemical fume hood

Avoid inhalation of vapors and direct contact with skin and eyes

Caption: Safe Handling and Emergency Response Workflow.

Store in a tightly closed container in a cool, dry, well-ventilated area|

Click to download full resolution via product page
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First-Aid Measures

o Skin Contact: After contact with skin, wash immediately with generous quantities of running
water and non-abrasive soap. If skin irritation or a rash occurs, seek medical attention.
Contaminated clothing should be washed before reuse[2].

o Eye Contact: Immediately rinse eyes with clean, running water for at least 15 minutes while
keeping the eyes open. Remove contact lenses if present and easy to do so. Seek
immediate medical attention[2][4].

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if you feel unwell[2].

 Ingestion: While specific data is unavailable, it is stated that the substance may be harmful
by ingestion[2]. Do NOT induce vomiting. Rinse mouth and seek immediate medical advice.

Fire-Fighting Measures

» Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol/polymer foam[2].

e Hazards from Combustion: Emits toxic fumes under fire conditions[2].

Handling and Storage

¢ Handling: Use only in a chemical fume hood with adequate ventilation. Wear appropriate
personal protective equipment, including safety goggles, chemical-resistant gloves, and
protective clothing. Avoid getting the chemical in eyes, on skin, or on clothing. Wash hands
and any exposed skin thoroughly after handling[2][4].

o Storage: Keep the container tightly closed and store in a cool, dry, well-ventilated place.
Store away from strong oxidizing agents, strong acids, and strong bases[2].

Toxicological Information

To the best of our knowledge, the toxicological properties of 4-Phenoxybutyl chloride have
not been fully investigated or determined[2]. The available information indicates that it is an
irritant to the skin, eyes, mucous membranes, and upper respiratory tract. It may also cause an
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allergic skin reaction (skin sensitization)[2][4]. No quantitative data such as LD50 or LC50
values are publicly available.

Conclusion

4-Phenoxybutyl chloride is a chemical that requires careful handling due to its irritant and
sensitizing properties. The lack of a comprehensive, publicly available SDS necessitates a
cautious approach. All laboratory personnel must use appropriate engineering controls and
personal protective equipment to minimize exposure. In the event of an exposure, the first-aid
measures outlined in this guide should be followed immediately, and medical attention should
be sought. Further research into the toxicological properties of this compound is needed to
provide a more complete safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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